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Compound of Interest

Compound Name: Karrikinolide

Cat. No.: B013470 Get Quote

Introduction

Karrikinolide (KAR₁), a butenolide compound discovered in plant-derived smoke, is a potent

plant growth regulator.[1][2] It plays a crucial role in promoting seed germination and

influencing seedling development, particularly after fire events.[2][3] Its high bioactivity at very

low concentrations makes it a valuable tool for researchers in plant biology, agriculture, and

ecological restoration.[4][5] Proper preparation of stock solutions is critical for obtaining

accurate and reproducible experimental results. These notes provide detailed protocols for the

preparation, storage, and use of karrikinolide solutions.

Key Properties of Karrikinolide (KAR₁)

Karrikinolide is a small organic molecule with the following key characteristics relevant to its

handling and preparation in a laboratory setting.
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Property Value Reference

Synonyms KAR₁, Karrikin 1 [2][4]

CAS Number 857054-02-5 [1][2][4]

Molecular Formula C₈H₆O₃ [1][2][4]

Molecular Weight 150.1 g/mol [1][2][4]

Appearance White Solid [2]

Purity >95% by HPLC [2][3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in an Organic Solvent

This protocol is recommended for creating a primary stock solution that can be stored for long

periods and diluted into various aqueous working solutions. Organic solvents are used due to

the higher solubility of karrikinolide compared to water.

Materials:

Karrikinolide (KAR₁) powder

Dimethyl sulfoxide (DMSO) or Ethanol (≥95%)

Microcentrifuge tubes or glass vials

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of solid karrikinolide in a sterile

microcentrifuge tube or vial. For example, weigh 1.5 mg of KAR₁.
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Solvent Addition: Add the appropriate volume of solvent to achieve the desired stock

concentration. To prepare a 10 mM stock solution from 1.5 mg of KAR₁:

Calculate the required volume:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.0015 g / (0.01 mol/L * 150.1 g/mol ) = 0.000999 L ≈ 1 mL

Add 1 mL of DMSO or ethanol to the vial containing 1.5 mg of KAR₁.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for long-term storage (stable for ≥ 4 years) or at -80°C

(stable for up to 1 year).[1][5]

Protocol 2: Preparation of Aqueous Working Solutions

This protocol describes the serial dilution of the primary organic stock solution to prepare

aqueous working solutions at typical experimental concentrations (e.g., nanomolar to

micromolar range).

Materials:

Primary karrikinolide stock solution (e.g., 10 mM in DMSO)

Sterile double-distilled water (DDW) or appropriate buffer (e.g., McIlvaine buffer, pH 5.0)[6]

Microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Intermediate Dilution: Prepare an intermediate stock solution to facilitate accurate final

dilutions. For example, dilute the 10 mM primary stock 1:100 to create a 100 µM
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intermediate stock.

Add 10 µL of the 10 mM primary stock to 990 µL of DDW. Vortex to mix.

Final Working Solution: Use the intermediate stock to prepare the final working solution. To

prepare a 1 µM working solution:

Dilute the 100 µM intermediate stock 1:100.

Add 10 µL of the 100 µM intermediate stock to 990 µL of DDW. Vortex to mix.

Control Solution: Always prepare a control solution containing the same final concentration of

the solvent (e.g., 0.01% DMSO) used for the karrikinolide dilutions to account for any

effects of the solvent on the biological system.

Stability: Aqueous solutions are stable for at least 12 days at 4°C or 22°C.[6] For best

results, prepare fresh working solutions from the frozen stock on the day of the experiment.

Data Presentation: Solubility and Concentration
The following tables summarize the key quantitative data for preparing and using karrikinolide
solutions.

Table 1: Solubility of Karrikinolide

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) Soluble [2][3]

Ethanol Soluble [2][3]

Methanol Soluble / Slightly Soluble [1][2][3][4]

Dimethylformamide (DMF) Soluble [2][3]

Chloroform Slightly Soluble [1][4]

Water
Sparingly soluble, but effective

at bioactive concentrations
[7][8][9]
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Table 2: Recommended Stock and Working Concentrations

Solution Type Solvent
Typical
Concentration

Application Reference

Primary Stock DMSO, Ethanol 1 - 10 mM
Long-term

storage
N/A

Intermediate

Stock

Aqueous buffer

or DDW
10 - 100 µM Serial dilutions N/A

Working Solution
Aqueous buffer

or DDW
0.1 nM - 10 µM

Seed

germination,

seedling growth

assays

[1][4][10]

Working Solution
Foliar Spray

(DDW)
10 nM (10⁻⁸ M)

Optimal for

enhancing

growth in mint

[7][8]
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Protocol 1: Primary Stock Preparation

Protocol 2: Aqueous Working Solution Preparation

1. Weigh 1.5 mg KAR₁

(Solid)

2. Add 1 mL DMSO
or Ethanol

3. Vortex to Dissolve

4. Aliquot for Storage

5. Store at -20°C / -80°C

Result:
10 mM Primary Stock

1. Prepare 100 µM
Intermediate Stock

(1:100 Dilution in DDW)

Use Primary Stock

2. Prepare 1 µM
Final Working Solution
(1:100 Dilution in DDW)

4. Use Immediately in
Experiment

3. Prepare Solvent
Control Solution

Click to download full resolution via product page

Caption: Workflow for preparing karrikinolide stock and working solutions.
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Caption: Simplified model of the karrikinolide (KAR) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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